Cas no 10076-00-3 (2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-)

2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)- structure
10076-00-3 structure
Product Name:2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-
CAS No:10076-00-3
MF:C16H25NO
MW:247.375804662704
CID:1126226
PubChem ID:160493
Update Time:2025-04-20

2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-
    • N-(2-methylpropyl)dodeca-2,6,8,10-tetraenamide
    • DTXSID60276486
    • PD120400
    • 10076-00-3
    • FT-0778077
    • FT-0778078
    • dodeca-2,6,8,10-tetraenoic isobutylamide
    • (2E,6E,8E,10E)-N-Isobutyldodeca-2,6,8,10-tetraenamide
    • CHEBI:66166
    • beta-sanshool
    • LMFA08020167
    • Q27134694
    • PD120399
    • (2E,6E,8E,10E)-N-(2-methylpropyl)dodeca-2,6,8,10-tetraenamide
    • SCHEMBL4882735
    • SCHEMBL4882724
    • Inchi: 1S/C16H25NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h4-9,12-13,15H,10-11,14H2,1-3H3,(H,17,18)/b5-4+,7-6+,9-8+,13-12+
    • InChI Key: SBXYHCVXUCYYJT-UMYNZBAMSA-N
    • SMILES: O=C(/C=C/CC/C=C/C=C/C=C/C)NCC(C)C

Computed Properties

  • Exact Mass: 247.19375
  • Monoisotopic Mass: 247.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 4.17440
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